2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C19H16F3N3O3S
• Molecular Weight: 423.4 g/mol
• IUPAC Name: 2-[[5-[(4-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H16F3N3O3S/c1-27-15-7-5-12(6-8-15)9-17-24-25-18(28-17)29-11-16(26)23-14-4-2-3-13(10-14)19(20,21)22/h2-8,10H,9,11H2,1H3,(H,23,26)
• InChI Key: CJJNVYGHVHYLPB-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC2=NN=C(O2)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F

Description

2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide, also known as MTAPA, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide is believed to inhibit MMP activity by binding to the active site of the enzyme and preventing substrate binding. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells, possibly through the inhibition of the NF-κB pathway.
Biochemical and Physiological Effects:
2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide has been shown to have various biochemical and physiological effects, including the inhibition of MMP activity, induction of cell cycle arrest and apoptosis, and anti-inflammatory activity. It has also been shown to have a low toxicity profile in vitro and in vivo.

Advantages and Limitations for Lab Experiments

2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide has several advantages as a research tool, including its ability to selectively inhibit MMP activity and induce cell cycle arrest and apoptosis. However, its limitations include its potential off-target effects and the need for further studies to determine its efficacy in vivo.

Future Directions

There are several future directions for the study of 2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide, including its potential use as a therapeutic agent in cancer and other diseases, its optimization for increased potency and selectivity, and its use as a tool for studying the role of MMPs in various biological processes.
Conclusion:
2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide is a novel compound that has shown potential as a research tool in various scientific fields. Its ability to selectively inhibit MMP activity and induce cell cycle arrest and apoptosis make it a promising candidate for further studies in cancer and other diseases. However, further studies are needed to determine its efficacy in vivo and optimize its potency and selectivity.

Synthesis Methods

2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide can be synthesized through a multi-step process that involves the reaction of 4-methoxybenzyl chloride with sodium azide to form 5-(4-methoxybenzyl)-1,3,4-oxadiazole-2-thiol. The thiol group is then reacted with 3-(trifluoromethyl)phenylacetyl chloride to form the final product, 2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide.

Scientific Research Applications

2-{[5-(4-methoxybenzyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide has shown potential as a research tool in various scientific fields. It has been studied for its ability to inhibit the activity of certain enzymes, such as matrix metalloproteinases (MMPs) and cysteine proteases. MMPs play a crucial role in various biological processes, including tissue remodeling, angiogenesis, and tumor invasion. Inhibition of MMP activity has been shown to have therapeutic potential in various diseases, including cancer and arthritis.